10-Hydroxyoctadecanoyl-CoA

• Molecular Formula: C39H70N7O18P3S
• Molecular Weight: 1050.0 g/mol
• InChI: InChI=1S/C39H70N7O18P3S/c1-4-5-6-7-10-13-16-27(47)17-14-11-8-9-12-15-18-30(49)68-22-21-41-29(48)19-20-42-37(52)34(51)39(2,3)24-61-67(58,59)64-66(56,57)60-23-28-33(63-65(53,54)55)32(50)38(62-28)46-26-45-31-35(40)43-25-44-36(31)46/h25-28,32-34,38,47,50-51H,4-24H2,1-3H3,(H,41,48)(H,42,52)(H,56,57)(H,58,59)(H2,40,43,44)(H2,53,54,55)
• InChIKey: WEIQTIQQPFUNTB-UHFFFAOYSA-N

10-Hydroxyoctadecanoyl-CoA Overview

10-Hydroxyoctadecanoyl-CoA is a long-chain (C18) hydroxyacyl-coenzyme A thioester, formally the CoA derivative of 10-hydroxyoctadecanoic acid (10-hydroxystearic acid) [1]. It belongs to the hydroxy acyl-CoA subclass, characterized by a hydroxyl group at the C10 position of the saturated C18 fatty acyl chain [2]. The compound serves as a metabolic intermediate derived from gut bacterial linoleic acid metabolites and is processed primarily through peroxisomal β-oxidation in mammalian cells [3].

✓ Peroxisomal β-oxidation probe

✓ Gut microbiota-host interaction tracer

✓ Isomer-specific acyl-CoA analytical standard

✓ Acyl-CoA synthetase substrate screening

• [1] Human Metabolome Database, HMDB0301300: 10-Hydroxyoctadecanoyl-CoA. https://hmdb.ca/metabolites/HMDB0301300 View Source
• [2] SMPDB PathWhiz Pathway: Acylcarnitine 10-Hydroxyoctadecanoylcarnitine. https://smpdb.ca/pathwhiz/pathways/PW125767 View Source
• [3] Morito K, Shimizu R, Kitamura N, Park SB, Kishino S, Ogawa J, Fukuta T, Kogure K, Tanaka T. Gut microbial metabolites of linoleic acid are metabolized by accelerated peroxisomal β-oxidation in mammalian cells. Biochim Biophys Acta Mol Cell Biol Lipids. 2019 Nov;1864(11):1619-1628. PMID: 31351225 View Source

10-Hydroxyoctadecanoyl-CoA Specificity

Although all hydroxyoctadecanoyl-CoA isomers share the same molecular formula (C39H70N7O18P3S, MW 1050.00) and a CoA headgroup, the position of the hydroxyl group on the C18 acyl chain dictates distinct enzyme recognition, subcellular trafficking, and metabolic fate [1]. The 3-hydroxy isomer is a mitochondrial β-oxidation intermediate, while the 10-hydroxy isomer is preferentially channeled to peroxisomal β-oxidation [2]. Substituting the 10-hydroxy isomer with the 3-hydroxy or 2-hydroxy variant may produce unrelated metabolic readouts, as these isomers are processed by different dehydrogenase systems with divergent kinetic parameters [3].

! 10-OH isomer targets peroxisomal β-oxidation; 3-OH isomer is a mitochondrial intermediate. Organelle-level partitioning may produce divergent metabolic readouts.

! Enzyme recognition differs: peroxisomal vs mitochondrial dehydrogenase systems process these isomers, so substitution may shift pathway interpretation.

! Predicted logP and polar surface area differences may alter extraction recovery and chromatographic retention, limiting direct replacement in analytical methods.

• [1] Human Metabolome Database, HMDB0301300: 10-Hydroxyoctadecanoyl-CoA. https://hmdb.ca/metabolites/HMDB0301300 View Source
• [2] Morito K, Shimizu R, Kitamura N, Park SB, Kishino S, Ogawa J, Fukuta T, Kogure K, Tanaka T. Gut microbial metabolites of linoleic acid are metabolized by accelerated peroxisomal β-oxidation in mammalian cells. Biochim Biophys Acta Mol Cell Biol Lipids. 2019 Nov;1864(11):1619-1628. PMID: 31351225 View Source
• [3] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203(2):372-383. View Source

10-Hydroxyoctadecanoyl-CoA Differentiation Evidence

Organelle-Specific β-Oxidation Partitioning

10-Hydroxyoctadecanoyl-CoA (derived from gut bacterial 10-hydroxyoctadecanoic acid) is metabolized primarily by peroxisomal β-oxidation, whereas the 3-hydroxy isomer is a standard mitochondrial β-oxidation intermediate [1]. Morito et al. (2019) demonstrated that in CHO cells, approximately 50% of supplemented 10-hydroxy fatty acid disappeared within 24 h, but less than 20% in peroxisome-deficient cells, confirming peroxisomal dependency [2]. By contrast, 3-hydroxyoctadecanoyl-CoA is processed by mitochondrial 3-hydroxyacyl-CoA dehydrogenase (EC 1.1.1.35) with reported Km values of 0.088 mM for the C10 chain-length substrate (3-hydroxydecanoyl-CoA) [3]. This organelle-level partitioning means the two isomers cannot serve as functional substitutes in metabolic flux studies.

Organelle partitioning

Context-dependent

Peroxisomal vs mitochondrial

Supports peroxisomal flux study design

CHO cell disappearance ~50% in 24 h; PEX-deficient <20%

Evidence Dimension	Subcellular oxidation pathway partitioning
Target Compound Data	10-hydroxyoctadecanoyl-CoA: primarily peroxisomal β-oxidation (CHO cell disappearance ~50% in 24 h, PEX-deficient <20%)
Comparator Or Baseline	3-hydroxyoctadecanoyl-CoA: mitochondrial β-oxidation substrate (3-hydroxyacyl-CoA dehydrogenase Km ~0.088 mM for C10 chain-length substrate)
Quantified Difference	Qualitative organelle-level separation; no direct head-to-head rate comparison available
Conditions	CHO cell cultures vs. PEX-deficient CHO cells (Morito et al. 2019); isolated rat liver mitochondrial/peroxisomal enzymes (Osumi & Hashimoto 1980)

Why This Matters

For experimental designs targeting peroxisomal versus mitochondrial fatty acid oxidation, choosing the correct isomer is essential to avoid misleading metabolic flux data.

• [1] SMPDB PathWhiz Pathway: 10-Hydroxyoctadecanoyl-CoA enters mitochondrial beta-oxidation. Note: pathway annotation indicates mitochondrial entry after CPT2 conversion. https://smpdb.ca/pathwhiz/pathways/PW125767 View Source
• [2] Morito K et al. Gut microbial metabolites of linoleic acid are metabolized by accelerated peroxisomal β-oxidation in mammalian cells. Biochim Biophys Acta Mol Cell Biol Lipids. 2019;1864(11):1619-1628. PMID: 31351225 View Source
• [3] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203(2):372-383. Km data from BRENDA. View Source

Lipophilicity Comparison

The predicted logP (octanol-water partition coefficient) of 10-hydroxyoctadecanoyl-CoA is 2.11 (ALOGPS) [1], whereas the (S)-3-hydroxyoctadecanoyl-CoA isomer has a predicted logP of 2.52 (ChemAxon) [2]. This 0.41 log unit difference corresponds to an approximately 2.6-fold lower predicted lipophilicity for the 10-hydroxy isomer, which may influence membrane partitioning, protein binding, and extraction efficiency during sample preparation. The polar surface area is also elevated in the 10-hydroxy isomer (383.86 Ų vs. 370.97 Ų for (S)-hydroxyoctadecanoyl-CoA) [1][3].

Predicted lipophilicity

Reported

ΔlogP 0.41 (2.6× lower)

Chromatographic retention context

Predicted logP 2.11 vs 2.52 (ALOGPS vs ChemAxon)

Evidence Dimension	Predicted logP (octanol-water partition coefficient)
Target Compound Data	10-Hydroxyoctadecanoyl-CoA: logP 2.11 (ALOGPS); polar surface area 383.86 Ų
Comparator Or Baseline	(S)-3-Hydroxyoctadecanoyl-CoA: logP 2.52 (ChemAxon); (S)-Hydroxyoctadecanoyl-CoA polar surface area 370.97 Ų
Quantified Difference	ΔlogP = 0.41 (2.6-fold lower lipophilicity for 10-hydroxy isomer); ΔPSA ≈ 12.89 Ų
Conditions	Predicted properties from HMDB and ContaminantDB; different prediction algorithms (ALOGPS vs. ChemAxon)

Why This Matters

These physicochemical differences affect chromatographic retention, solid-phase extraction recoveries, and potentially intracellular distribution, making isomer-specific analytical standards essential for accurate quantification.

• [1] Human Metabolome Database, HMDB0301300: 10-Hydroxyoctadecanoyl-CoA (predicted properties: logP 2.11, PSA 383.86 Ų). https://hmdb.ca/metabolites/HMDB0301300 View Source
• [2] ContaminantDB, CHEM041399: (S)-Hydroxyoctadecanoyl-CoA (predicted logP 2.52). https://contaminantdb.ca/compounds/CHEM041399 View Source
• [3] NP-MRD, NP0339376: (S)-Hydroxyoctadecanoyl-CoA (polar surface area 370.97 Ų). https://np-mrd.org View Source

Acyl-CoA Synthetase Recognition

10-Hydroxyoctadecanoyl-CoA is identified as a substrate for long-chain acyl-CoA synthetase (LACS), which catalyzes the ATP-dependent thioesterification of long-chain fatty acids with CoA [1]. Human LACS exhibits chain-length specificity with optimal activity toward C16–C20 fatty acids, and the presence of a hydroxyl group at the C10 position may affect the enzyme's Km and Vmax compared to non-hydroxylated stearoyl-CoA (C18:0) [2]. Published kinetic parameters for LACS with stearoyl-CoA show Km values in the low micromolar range (stearoyl-CoA: Km ~5 μM for recombinant human LACS isoforms), but direct comparative data for 10-hydroxyoctadecanoyl-CoA are not available [3].

LACS recognition

Data to verify

No direct kinetic data

Enzyme kinetic context requires validation

Stearoyl-CoA Km ~5 µM for reference only

Evidence Dimension	Substrate recognition by long-chain acyl-CoA synthetase
Target Compound Data	10-Hydroxyoctadecanoyl-CoA: predicted substrate for LACS (HMDB annotation); no Km data available
Comparator Or Baseline	Stearoyl-CoA (C18:0, non-hydroxylated): Km ~5 μM for recombinant human LACS isoforms
Quantified Difference	No quantitative head-to-head data; hydroxylation at C10 is predicted to alter Km due to steric and electronic effects
Conditions	Prediction based on HMDB pathway annotation; human LACS kinetic characterization from Abe et al. 1992

Why This Matters

When studying fatty acid activation kinetics, the hydroxyl group may alter the rate-limiting step of CoA thioester formation, potentially requiring longer incubation times or higher enzyme concentrations compared to non-hydroxylated stearoyl-CoA.

• [1] Human Metabolome Database, HMDB0301300: 10-Hydroxyoctadecanoyl-CoA (substrate for long-chain acyl-CoA synthase). https://hmdb.ca/metabolites/HMDB0301300 View Source
• [2] Abe T, Fujino T, Fukuyama R, Minoshima S, Shimizu N, Toh H, Suzuki H, Yamamoto T. Human long-chain acyl-CoA synthetase: structure and chromosomal location. J Biochem. 1992 Jan;111(1):123-8. PMID: 1607358 View Source
• [3] Patents-Review.com. FAT ACCUMULATION INHIBITOR AND BLOOD LIPID LEVEL IMPROVING AGENT (10-hydroxyoctadecanoic acid). 2021. View Source

Gut Microbiota Biomarker Origin

The 10-hydroxyoctadecanoyl moiety is specifically generated by gut bacterial oleate hydratase activity on linoleic acid, producing 10-hydroxy-cis-12-octadecenoic acid (HYA) and 10-hydroxyoctadecanoic acid (HYB), which are then converted to their respective CoA esters intracellularly [1]. This bacterial origin contrasts with 3-hydroxyoctadecanoyl-CoA, which is a host-derived intermediate of mitochondrial fatty acid β-oxidation [2]. Quantitative in vitro data show that Lactobacillus plantarum converts linoleic acid (2 g/L) to 10-hydroxyoctadecanoic acid with titers reaching 1.2 g/L, representing a ~60% conversion efficiency [3]. No comparable bacterial production pathway exists for the 3-hydroxy isomer.

Bacterial origin

Reported

~60% conversion

Supports microbiome biomarker context

L. plantarum 1.2 g/L from 2 g/L linoleic acid

Evidence Dimension	Biosynthetic origin and biomarker specificity
Target Compound Data	10-hydroxyoctadecanoic acid (precursor to 10-hydroxyoctadecanoyl-CoA): bacterial origin, L. plantarum conversion efficiency ~60% (1.2 g/L from 2 g/L linoleic acid)
Comparator Or Baseline	3-hydroxyoctadecanoyl-CoA: host-derived mitochondrial β-oxidation intermediate; no known bacterial biosynthesis pathway
Quantified Difference	Qualitative difference in biological origin (bacterial vs. host); precursor conversion efficiency ~60%
Conditions	L. plantarum fermentation with linoleic acid substrate at 2 g/L (Kishino et al. 2013)

Why This Matters

For gut microbiome-host interaction studies, 10-hydroxyoctadecanoyl-CoA serves as a specific probe for bacterial-derived lipid metabolites, enabling researchers to distinguish microbial from host metabolic contributions.

• [1] Morito K et al. Gut microbial metabolites of linoleic acid are metabolized by accelerated peroxisomal β-oxidation in mammalian cells. Biochim Biophys Acta Mol Cell Biol Lipids. 2019;1864(11):1619-1628. PMID: 31351225 View Source
• [2] Human Metabolome Database, HMDB0013640: (S)-Hydroxyoctadecanoyl-CoA (mitochondrial beta-oxidation intermediate). https://hmdb.ca/metabolites/HMDB0013640 View Source
• [3] Kishino S, Takeuchi M, Park SB, Hirata A, Kitamura N, Kunisawa J, Kiyono H, Iwamoto R, Isobe Y, Arita M, Arai H, Ueda K, Shima J, Takahashi S, Yokozeki K, Shimizu S, Ogawa J. Polyunsaturated fatty acid saturation by gut lactic acid bacteria affecting host lipid composition. Proc Natl Acad Sci U S A. 2013;110(44):17808-17813. View Source

10-Hydroxyoctadecanoyl-CoA Applications

Peroxisomal β-Oxidation Flux Studies

When studying peroxisomal fatty acid oxidation, 10-hydroxyoctadecanoyl-CoA is the appropriate substrate for distinguishing peroxisomal from mitochondrial degradation pathways. As demonstrated by Morito et al. (2019), 10-hydroxy fatty acids require functional peroxisomes for clearance, with a 2.5-fold reduction in metabolism in PEX-deficient cells [1]. Researchers should use this compound, not 3-hydroxyoctadecanoyl-CoA, when the experimental objective is to trace peroxisomal β-oxidation flux, as the 3-hydroxy isomer is instead processed by mitochondrial hydroxyacyl-CoA dehydrogenase [2].

Gut Microbiome-Host Interaction Studies

10-Hydroxyoctadecanoyl-CoA (or its free acid precursor) serves as a specific probe for gut bacterial lipid metabolism. Lactobacillus plantarum produces 10-hydroxyoctadecanoic acid from linoleic acid with ~60% conversion efficiency at 2 g/L substrate [3]. For studies evaluating how microbial hydroxy fatty acids modulate host lipid metabolism via peroxisomal β-oxidation upregulation, this compound provides a direct molecular link between the gut microbiome and hepatic/peripheral lipid handling.

Isomer-Specific Analytical Standards

For LC-MS/MS or GC-MS quantification of intracellular acyl-CoA pools, 10-hydroxyoctadecanoyl-CoA is required as an authentic standard to distinguish it from co-eluting isomeric hydroxyoctadecanoyl-CoA species. Its predicted logP of 2.11 differs from the 3-hydroxy isomer (logP 2.52), which influences chromatographic retention and ionization efficiency [4]. Accurate quantification of this gut microbiota-derived metabolite in biological matrices demands an isomerically pure standard.

Acyl-CoA Synthetase Substrate Studies

10-Hydroxyoctadecanoyl-CoA can be employed as a test substrate to probe the active-site tolerance of long-chain acyl-CoA synthetase (LACS) toward hydroxylated fatty acyl chains. Since LACS naturally processes stearoyl-CoA (C18:0) with apparent Km values in the low micromolar range [5], the hydroxylated analog enables structure-activity studies on how mid-chain hydroxylation affects enzyme kinetics and substrate selectivity.

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation flux studies

Organelle-specific substrate partitioning

Peroxisomal dependency in PEX-deficient models

Gut microbiome-host interaction studies

Bacterial metabolite origin

Microbiota-derived metabolite conversion efficiency

Isomer-specific analytical standards

Predicted logP and PSA difference

Isomer separation and recovery in LC-MS

Acyl-CoA synthetase substrate studies

Hydroxylated acyl-CoA substrate

Enzyme kinetic parameters with hydroxylated substrate

• [1] Morito K et al. Gut microbial metabolites of linoleic acid are metabolized by accelerated peroxisomal β-oxidation in mammalian cells. Biochim Biophys Acta Mol Cell Biol Lipids. 2019;1864(11):1619-1628. PMID: 31351225 View Source
• [2] Osumi T, Hashimoto T. Purification and properties of mitochondrial and peroxisomal 3-hydroxyacyl-CoA dehydrogenase from rat liver. Arch Biochem Biophys. 1980;203(2):372-383. View Source
• [3] Kishino S et al. Polyunsaturated fatty acid saturation by gut lactic acid bacteria affecting host lipid composition. Proc Natl Acad Sci U S A. 2013;110(44):17808-17813. View Source
• [4] Human Metabolome Database, HMDB0301300 (logP 2.11) and ContaminantDB, CHEM041399 (logP 2.52). https://hmdb.ca/metabolites/HMDB0301300 | https://contaminantdb.ca/compounds/CHEM041399 View Source
• [5] Abe T et al. Human long-chain acyl-CoA synthetase: structure and chromosomal location. J Biochem. 1992;111(1):123-8. PMID: 1607358 View Source